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Compound of Interest

Compound Name:
Benzyl 3-hydroxy-2,2-

dimethylpropanoate

CAS No.: 17701-61-0

Cat. No.: B103725

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 3-hydroxy-2,2-dimethylpropanoate is a key chemical intermediate, notably utilized as

a building block in the synthesis of more complex molecules, particularly within the field of

targeted protein degradation. Its structure, featuring a benzyl-protected carboxylic acid and a

primary alcohol on a neopentyl scaffold, provides a versatile platform for chemical modification.

This guide offers a comprehensive overview of its chemical and physical properties, a detailed

synthesis protocol, analytical methodologies, and its application in the development of

proteolysis-targeting chimeras (PROTACs).

Chemical and Physical Properties
Benzyl 3-hydroxy-2,2-dimethylpropanoate is a colorless to light yellow liquid at room

temperature. A summary of its key quantitative data is presented in the table below.
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Property Value Source

Molecular Weight 208.25 g/mol [1]

Molecular Formula C₁₂H₁₆O₃ [1]

CAS Number 17701-61-0 [1]

Boiling Point 117-118 °C at 0.1 Torr [1]

Density (Predicted) 1.100 ± 0.06 g/cm³ [1]

pKa (Predicted) 14.16 ± 0.10 [1]

XLogP3 (Predicted) 1.8 [2]

Polar Surface Area (PSA) 46.5 Å² [2]

Storage Temperature
Room Temperature (sealed in

dry conditions)
[1]

Synthesis
A common and effective method for the synthesis of Benzyl 3-hydroxy-2,2-
dimethylpropanoate involves the esterification of 3-hydroxy-2,2-dimethylpropanoic acid with

benzyl bromide.

Experimental Protocol: Synthesis of Benzyl 3-hydroxy-
2,2-dimethylpropanoate[1]
Materials:

3-Hydroxy-2,2-dimethylpropanoic acid (Hydroxypivalic acid)

Benzyl bromide

Potassium bicarbonate (KHCO₃)

N,N-Dimethylformamide (DMF)

Ethyl acetate
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Hexane

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask, dissolve 10.0 g of 3-hydroxy-2,2-dimethylpropanoic acid in 150 mL

of N,N-dimethylformamide.

To this solution, add 10.2 g of potassium bicarbonate.

Slowly add 10.7 mL of benzyl bromide to the reaction mixture dropwise.

Stir the reaction mixture at room temperature for 16 hours.

Upon completion of the reaction (monitored by TLC), add 300 mL of water to the mixture.

Extract the aqueous mixture twice with 200 mL portions of a 4:1 ethyl acetate/hexane

solution.

Combine the organic layers and wash with 200 mL of saturated aqueous sodium chloride

solution.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent and concentrate the filtrate under reduced

pressure to remove the solvent.

Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate

gradient to yield the pure Benzyl 3-hydroxy-2,2-dimethylpropanoate.
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Starting Materials

Reaction Conditions

Workup

Purification

3-Hydroxy-2,2-dimethylpropanoic acid

Stirring at Room Temperature
(16 hours)

Benzyl bromide KHCO₃ DMF (Solvent)

Addition of Water

Extraction with
Ethyl Acetate/Hexane

Washing with Brine

Drying over MgSO₄

Solvent Removal

Silica Gel Column Chromatography

Benzyl 3-hydroxy-2,2-dimethylpropanoate
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PROTAC Synthesis

Mechanism of Action

Protein of Interest (POI)
Ligand

Ligand-Linker Intermediate

Step 1:
Coupling

Linker Building Block
(e.g., Benzyl 3-hydroxy-

2,2-dimethylpropanoate derivative) E3 Ligase Ligand

Final PROTAC Synthesis PROTAC Molecule
Formation of

Ternary Complex
(POI-PROTAC-E3 Ligase)

Step 2:
Coupling Ubiquitination of POI Proteasomal Degradation

of POI

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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